Cas no 281666-43-1 ((2s,4s)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid)

• Product Name: (2s,4s)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid
• CAS No: 281666-43-1
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD08704527
• CID: 915021
• PubChem ID: 44828639
• Update Time: 2025-05-20

(2s,4s)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Amino-1-((benzyloxy)carbonyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-CBZ-4-AMINO PYRROLIDINE-2-CARBOXYLIC ACID
• (2S,4S)-1-CBZ-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID
• (2S,4S)-4-amino-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• AG-E-90228
• AK133476
• CTK4G0955
• MB06569
• RP29414
• SBB066811
• AKOS015836916
• F12993
• J-501048
• A819360
• AKOS015898313
• DB-067890
• DTXSID50660815
• CS-0450414
• (4S)-4-Amino-1-[(benzyloxy)carbonyl]-L-proline
• BS-41688
• (2s,4s)-1-cbz-4-aminopyrrolidine-2-carboxylic acid
• (2S,4S)-4-Amino-1-((benzyloxy)carbonyl)pyrrolidine-2-carboxylicacid
• (2S,4S)-4-AMINO-1-[(BENZYLOXY)CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID
• 281666-43-1
• (2s,4s)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid

• MDL： MFCD08704527
• Inchi： 1S/C13H16N2O4/c14-10-6-11(12(16)17)15(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,14H2,(H,16,17)/t10-,11-/m0/s1
• InChI Key： ZQGCSLSUFLMTOP-QWRGUYRKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@H](C[C@H]1C(=O)O)N)=O

Computed Properties

• Exact Mass: 264.11100
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 92.86000
• LogP: 1.44760

Additional information on (2s,4s)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid

(2S,4S)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

(2S,4S)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid, identified by the CAS registry number 281666-43-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring structure, which forms the backbone of various bioactive molecules. The presence of the CBz (benzyloxycarbonyl) group and the amino functionality introduces unique chemical properties that make this compound a valuable tool in drug discovery and synthesis.

The structure of (2S,4S)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid is characterized by its stereochemistry, with the S configuration at both the 2nd and 4th positions of the pyrrolidine ring. This stereochemistry is crucial as it can influence the compound's biological activity and its interaction with target molecules. The CBz group at position 1 serves as a protecting group for the amino functionality at position 4, which is often utilized in peptide synthesis to control reactivity during complex molecule construction.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (2S,4S)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid. Researchers have employed asymmetric catalysis and stereoselective reactions to achieve high enantiomeric excess in the preparation of this compound. These methods not only enhance the yield but also ensure the preservation of stereochemical integrity, which is essential for its intended applications.

In terms of applications, (2S,4S)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid has shown promise in peptide synthesis and drug design. Its unique structure allows it to serve as a building block for constructing complex bioactive molecules. For instance, studies have demonstrated its utility in synthesizing peptidomimetics that exhibit potent inhibitory activity against certain enzymes implicated in disease pathways.

The biological evaluation of this compound has revealed interesting pharmacological properties. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant activities, making it a potential candidate for therapeutic interventions. Furthermore, its ability to modulate cellular signaling pathways suggests its role in drug development targeting chronic diseases such as cancer and neurodegenerative disorders.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize (2S,4S)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid. These analyses provide critical insights into its molecular structure and purity, ensuring its reliability for use in research and development settings.

In conclusion, (2S,4S)-1-Cbz-4-Amino-Pyrrolidine-2-Carboxylic Acid, with CAS number 281666-43-1, stands as a significant molecule in contemporary chemical research. Its versatile structure and promising biological properties underscore its potential in advancing drug discovery and synthetic chemistry. As research continues to explore its applications further, this compound is poised to contribute meaningfully to the development of novel therapeutic agents.